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Compound of Interest

Compound Name: Brefeldin A

Cat. No.: B7796825

Essential Safety and Handling Guide for
Brefeldin A

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of Brefeldin A. Adherence to these guidelines is essential to ensure a safe laboratory
environment and minimize exposure risks.

Hazard Identification and Quantitative Data

Brefeldin A is a fungal metabolite that, while a valuable tool in cell biology research, presents
potential health hazards. It is classified as toxic if swallowed and may cause irritation to the
skin, eyes, and respiratory tract.[1] Accidental ingestion of less than 150 grams may be
harmful.[2] There are no established occupational exposure limits (OELS), such as Permissible
Exposure Limits (PELs) or Threshold Limit Values (TLVs), for Brefeldin A.[3] Therefore, it is
crucial to handle it with care, utilizing appropriate personal protective equipment and
engineering controls.

The following table summarizes key quantitative data for Brefeldin A:
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Property Value Source

Molecular Formula C16H2404 [1]

Molecular Weight 280.4 g/mol [1]
White to off-white crystalline

Appearance ) [1114]
solid

Melting Point 203-205 °C [1]

Soluble in DMSO (up to 100
mg/ml), ethanol (up to 25

Solubility mg/ml), and methanol.
Sparingly soluble in aqueous
buffers.[5][6]

o 250 mg/kg (mouse,
Acute Toxicity (LD50) ) ] [1]
intraperitoneal)

Storage Temperature -20°C, desiccated [51[6]

Personal Protective Equipment (PPE)

Due to the toxic nature of Brefeldin A, stringent adherence to PPE protocols is mandatory. The
following table outlines the required PPE for handling this compound.
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Specifications and
PPE Category Item .
Rationale

Nitrile gloves are
recommended. A minimum
thickness of 0.11 mm is
advised, with a breakthrough
Hand Protection Chemical-resistant gloves time of ét least 480 minutes.
Always inspect gloves for
integrity before use and
dispose of them as hazardous
waste after handling the

compound.[7]

To protect against splashes
o and airborne particles. A face
Safety glasses with side

. ) . shield should be worn in
Eye Protection shields or chemical splash

| addition to goggles when there
goggles

is a significant risk of

splashing.

A fully buttoned lab coat
should be worn to protect skin
and personal clothing from
contamination. For large-scale
Body Protection Laboratory coat operations or when handling
the powder outside of a
containment system, a
disposable gown or coveralls

may be necessary.

Respiratory Protection NIOSH-approved respirator Required when handling the
powdered form of Brefeldin A
outside of a certified chemical
fume hood to prevent
inhalation of airborne particles.
The type of respirator should

be selected based on a risk
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assessment of the specific
procedure.

) To protect feet from potential
Foot Protection Closed-toe shoes i
spills.

Below is a decision-making workflow for selecting the appropriate PPE when handling
Brefeldin A.
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PPE Selection Workflow for Brefeldin A

Start: Prepare to handle Brefeldin A
Assess the physical form of Brefeldin A

Solid / Powder

Solution

Work in a certified chemical fume hood?

Wear NIOSH-approved respirator

Standard PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat
- Closed-toe Shoes

Risk of splashing?

Add face shield

Proceed with experiment

Click to download full resolution via product page

PPE Selection Workflow for Brefeldin A
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Operational Plan: Handling and Storage
Engineering Controls

» Solid Brefeldin A: All weighing and aliquoting of powdered Brefeldin A must be conducted
in a certified chemical fume hood or a powder containment hood to prevent inhalation of
airborne patrticles.

o Brefeldin A Solutions: While less likely to become airborne, solutions should also be
handled in a chemical fume hood to minimize exposure to aerosols and vapors, especially
when vortexing or sonicating.

General Handling Practices

e Avoid all personal contact with Brefeldin A.[2]
e Do not eat, drink, or smoke in areas where Brefeldin A is handled or stored.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

o Keep containers of Brefeldin A tightly sealed when not in use.

Storage

o Store Brefeldin A at -20°C in a desiccated environment.[5][6]
e Ensure the storage container is clearly labeled with the chemical name and hazard warnings.

» Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

All waste containing Brefeldin A, including empty containers, contaminated PPE, and
experimental materials, must be disposed of as hazardous chemical waste.

e Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.
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» Liquid Waste: Collect in a compatible, sealed, and labeled hazardous waste container. Do
not pour Brefeldin A solutions down the drain.

o Contaminated Materials: All disposable items that have come into contact with Brefeldin A,
such as pipette tips, gloves, and paper towels, must be placed in a designated hazardous
waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines on hazardous waste disposal.

Emergency Procedures: Spill and Exposure

Protocol
Spill Cleanup

In the event of a spill, follow these procedures immediately.
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Brefeldin A Spill Cleanup Workflow

Spill Occurs

Evacuate immediate area and alert others

Assess spill size and form

Small Spill (manageable by lab personnel) Large Spill (contact EHS immediately)

Don appropriate PPE:
- Double gloves (nitrile)
- Lab coat

- Goggles and face shield
- Respirator (if powder)

Contain the spill with absorbent material

Gently cover powder with damp paper towels to avoid dust.

. Absorb liquid with inert material (e.g., vermiculite, sand)
Sweep up material.

Collect all contaminated materials into a labeled hazardous waste container

Decontaminate the spill area with soap and water, followed by 70% ethanol.

Dispose of all waste as hazardous

Spill Cleanup Complete

Click to download full resolution via product page

Brefeldin A Spill Cleanup Workflow
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Exposure Response

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
[1] Seek immediate medical attention.

In all cases of exposure, report the incident to your supervisor and your institution's EHS
department. Provide them with the Safety Data Sheet (SDS) for Brefeldin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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